Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

VCID Product Name CAS No. MF
VC20751589 Finasteride-d9 C23H36N2O2
VC20747075 rac-3-tert-Butyl-5-(7-ethyl-2-benzofuranyl)-2-oxazolidinone 1076199-68-2 C17H21NO3
VC20747026 Dimethyl 2,6-diisopropyl-4-(4-fluorophenyl)-pyridine-3,5-dicarboxylate 122549-42-2 C21H24FNO4
VC20752176 [4-(4-Fluorophenyl)-5-(methoxymethyl)-2,6-di(propan-2-yl)pyridin-3-yl]methanol 124864-27-3 C20H26FNO2
VC20752168 2,6-Diisopropyl-4-(4-fluorophenyl)-5-methoxymethylpyridine-3-carboxaldehyde 169196-11-6 C20H24FNO2
VC20752472 3-Hydroxymandelic acid 17119-15-2 C8H8O4
VC20751583 (E)-5-(2,6,6-TRIMETHYL-1-CYCLOHEXEN-1-YL)-PENT-4-EN-2-YNENITRILE 173214-57-8 C14H17N
VC20748856 alpha-l-Sorbofuranose, 2,3-O-(1-methylethylidene)- 17682-71-2 C₉H₁₆O₆
VC20752179 METHYL 2,6-DIISOPROPYL-4-(4-FLUOROPHENYL)-5-HYDROXYMETHYL-PYRIDINE-3-CARBOXYLATE 202859-11-8 C20H24FNO3
VC20748877 5-Fluoroorotic acid monohydrate 220141-70-8 C5H5FN2O5
VC20752425 Methyl 3-oxotetradecanoate 22348-97-6 C15H28O3
VC20752090 2,3-Dibromobutanenitrile 25109-76-6 C4H5Br2N
VC20750823 N,N'-Diacetylchitobiose 35061-50-8 C16H28N2O11
VC20752459 Diethyl N,N-Diisopropylphosphoramidite 42053-26-9 C10H24NO2P
VC20751598 2-Amino-5-nitropyridine 4214-76-0 C5H5N3O2
VC20752065 Bis(ethylthio)methane 4396-19-4 C5H12S2
VC20749588 1-Acetoxy-4-methoxycarbonyl-2,2,6,6-tetramethylpiperidine 439858-37-4 C13H23NO4
VC20751105 Conduritol A 526-87-4 C6H10O4
VC20746747 Dansylamidoethyl Mercaptan 5354-61-0 C14H18N2O2S2
VC20749410 2-Nitrophenylacetonitrile 610-66-2 C8H6N2O2
VC20750812 Imipramine N-oxide 6829-98-7 C19H24N2O
VC20749083 2-Chloro-3-iodopyridine 78607-36-0 C5H3ClIN
VC20751601 Desmethylsibutramine hydrochloride 84467-94-7 C16H25Cl2N
VC20752096 4-(3-aminophenyl)butanoic Acid Hydrochloride 91843-18-4 C10H14ClNO2
VC20752165 2-(1-Hydroxycyclohexyl)-2-(4-methoxyphenyl)acetonitrile 93413-76-4 C15H19NO2